Cas no 2172103-95-4 (5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 2172103-95-4
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6219056
• PubChem ID: 165539859
• Update Time: 2025-06-11

5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• 2172103-95-4
• 5-chloro-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid
• EN300-1481909

• Inchi： 1S/C27H25ClN2O5/c1-27(2,14-24(31)29-23-12-11-16(28)13-21(23)25(32)33)30-26(34)35-15-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,22H,14-15H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FBSQJXJLEIBYAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

Comprehensive Overview of 5-Chloro-2-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic Acid (CAS No. 2172103-95-4)

In the realm of organic chemistry and pharmaceutical research, 5-Chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 2172103-95-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular architecture, featuring a chloro-substituted benzoic acid backbone and an Fmoc-protected amine, makes it invaluable for constructing complex biomolecules. Researchers are increasingly exploring its role in targeted drug delivery systems, particularly in the context of cancer therapeutics and neurodegenerative disease research.

The CAS No. 2172103-95-4 compound is particularly notable for its stability and reactivity under controlled conditions, which aligns with the growing demand for high-purity synthetic intermediates in the pharmaceutical industry. Recent studies highlight its utility in solid-phase peptide synthesis (SPPS), a technique pivotal for developing peptide-based drugs and bioconjugates. With the rise of personalized medicine and biologics, this compound’s role in enabling precise molecular modifications cannot be overstated. Moreover, its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient reactions—resonates with the industry’s shift toward sustainable synthesis practices.

Another area of interest is the compound’s potential in proteomics and chemical biology. As scientists delve deeper into protein-protein interactions and enzyme inhibition, 5-Chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid serves as a versatile scaffold for designing probes and inhibitors. Its Fmoc group allows for selective deprotection, enabling stepwise assembly of peptides—a feature highly sought after in combinatorial chemistry libraries. This adaptability has spurred innovations in high-throughput screening (HTS), where rapid synthesis of diverse molecular entities is paramount.

From a commercial perspective, the demand for CAS No. 2172103-95-4 is driven by its applications in academic research, pharmaceutical R&D, and contract manufacturing. Suppliers emphasize its low batch-to-batch variability and scalable production, addressing the need for reliable raw materials in drug discovery pipelines. Furthermore, its relevance to antibody-drug conjugates (ADCs)—a booming segment in oncology—has positioned it as a key enabler of next-generation therapies. As the scientific community continues to explore its potential, this compound remains a cornerstone of modern medicinal chemistry.

In conclusion, 5-Chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 2172103-95-4) exemplifies the intersection of innovation and practicality in chemical synthesis. Its multifaceted applications, from peptide engineering to therapeutic development, underscore its importance in advancing both science and industry. As research evolves, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and biotechnology.